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Compound of Interest |

Compound Name: Methyl 3-formyl-2-nitrobenzoate
CAS No.: 138229-59-1
Cat. No.: B598951

Get Quote

Introduction and Scope

Methyl 3-formyl-2-nitrobenzoate (CAS No. 138229-59-1) is a critical organic intermediate,
notably utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors such as
Niraparib, which are pivotal in oncology therapeutics.[1] Given its role in the production of
active pharmaceutical ingredients (APIs), ensuring the identity, purity, and stability of this
intermediate is paramount. Inconsistent quality can directly impact the safety and efficacy of the
final drug product.

This document provides a comprehensive guide detailing robust analytical methodologies for
the complete characterization of Methyl 3-formyl-2-nitrobenzoate. The protocols herein are
designed for researchers, quality control analysts, and drug development professionals to
establish a thorough analytical control strategy. We will explore the application of spectroscopic
and chromatographic techniques, explaining the causality behind method selection and
providing detailed, field-proven protocols.

Compound Profile:
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Property Value Source

methyl 3-formyl-2-
IUPAC Name . [2]
nitrobenzoate

CAS Number 138229-59-1 [1][3]
Molecular Formula CoH7NOs [4]
Molecular Weight 209.16 g/mol [1112114]
Appearance White lumpy powder / Solid [1][5]
Solubility Soluble in organic solvents [1]

| Storage | 2-8°C under inert gas |[1][3] |

Integrated Analytical Workflow

A multi-technique approach is essential for a self-validating characterization of Methyl 3-
formyl-2-nitrobenzoate. Each method provides orthogonal, complementary data. The results
from structural elucidation (NMR, MS, IR) must be consistent with the purity and impurity profile
determined by chromatography (HPLC).
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Caption: Integrated workflow for the comprehensive analysis of Methyl 3-formyl-2-
nitrobenzoate.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b598951/docs?utm_src=pdf-body-img#application-note-comprehensive-analytical-characterization-of-methyl-3-formyl-2-nitrobenzoate
https://www.benchchem.com/product/b598951/docs?utm_src=pdf-body#application-note-comprehensive-analytical-characterization-of-methyl-3-formyl-2-nitrobenzoate
https://www.benchchem.com/product/b598951/docs?utm_src=pdf-body#application-note-comprehensive-analytical-characterization-of-methyl-3-formyl-2-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Structural Elucidation by Nuclear Magnetic
Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the gold standard for unambiguous structural confirmation. For
Methyl 3-formyl-2-nitrobenzoate, 'H NMR confirms the presence and relative positions of the
aromatic, aldehyde, and methyl ester protons. 3C NMR complements this by identifying all
unique carbon environments. The combined data provides a complete constitutional
assignment, crucial for distinguishing it from potential positional isomers that may arise during
synthesis.[6]

Protocol: *H and *3C NMR

o Sample Preparation: Accurately weigh 10-15 mg of the sample and dissolve it in ~0.7 mL of
deuterated chloroform (CDCls) or dimethyl sulfoxide (DMSO-ds). CDCls is generally suitable,
but DMSO-ds can be used if solubility is an issue. Add a small amount of Tetramethylsilane
(TMS) as an internal standard (0 ppm).

e Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

* 'H NMR Acquisition Parameters:

o

Pulse Program: Standard single pulse (zg30).

[¢]

Spectral Width: -2 to 12 ppm.

[¢]

Number of Scans: 16-32 (adjust for signal-to-noise).

o

Relaxation Delay (d1): 2 seconds.

e 13C NMR Acquisition Parameters:

[¢]

Pulse Program: Proton-decoupled (zgpg30).

[¢]

Spectral Width: 0 to 200 ppm.

o

Number of Scans: 1024 or more (as *3C has low natural abundance).

o

Relaxation Delay (d1): 2 seconds.
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» Data Processing & Interpretation: Process the raw data (FID) with Fourier transformation,
phase correction, and baseline correction. Integrate the *H NMR signals and assign peaks
based on their chemical shift (8), multiplicity (singlet, doublet, etc.), and coupling constants

().

Expected Spectral Data:

Group 'H NMR (CDCIls) 13C NMR (CDCIs) Rationale

The aldehyde
proton is highly
deshielded due to
the
electronegativity of
the oxygen and the
Aldehyde (-CHO) 6 ~9.98 ppm (s, 1H) o ~188 ppm . .
anisotropic effect
of the carbonyl.
The carbonyl
carbon is also
significantly
downfield.[7]

The protons on the
aromatic ring are in a
complex environment
) 0 ~7.77-8.28 ppm (m,
Aromatic (Ar-H) 3H) 0 ~125-140 ppm due to the electron-
withdrawing effects of
the nitro, formyl, and

ester groups.[6]

| Ester (-COOCH:S3) | & ~3.95 ppm (s, 3H) | & ~164 ppm (C=0), & ~53 ppm (-OCHs) | The methyl
protons are a sharp singlet. The ester carbonyl carbon is distinct from the aldehyde carbonyl.[7]

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
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Expertise & Rationale: Reversed-phase HPLC with UV detection is the definitive method for
assessing the purity of Methyl 3-formyl-2-nitrobenzoate. The aromatic and nitro
functionalities provide a strong UV chromophore, enabling sensitive detection.[8] This method
is essential for quantifying the main component and detecting process-related impurities, such
as the starting material (e.g., Methyl 3-(bromomethyl)-2-nitrobenzoate) or synthetic by-
products.[1]

Protocol: Reversed-Phase HPLC-UV

e Amax Determination: Prepare a dilute solution (~10 pg/mL) of the compound in acetonitrile.
Scan from 200-400 nm using a UV-Vis spectrophotometer to determine the wavelength of
maximum absorbance (Amax) for optimal detection sensitivity.

o Standard and Sample Preparation:

o Stock Solution: Accurately weigh and dissolve ~25 mg of the reference standard or sample
in a 25 mL volumetric flask with acetonitrile to create a 1.0 mg/mL solution.

o Working Solution: Dilute the stock solution to a final concentration of ~0.1 mg/mL using the
mobile phase as the diluent.

e |nstrumentation & Conditions:

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b598951/docs?utm_src=pdf-body#application-note-comprehensive-analytical-characterization-of-methyl-3-formyl-2-nitrobenzoate
https://pubs.rsc.org/en/content/getauthorversionpdf/c4ay00916a
https://www.nbinno.com/?news/gp-methyl-3-formyl-2-nitrobenzoate-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Recommended Setting Justification
Provides excellent retention
Column C18, 4.6 x 150 mm, 5 um and separation for moderately

polar aromatic compounds.

Mobile Phase A

0.1% Formic Acid in Water

Acid modifier ensures
protonation of acidic impurities

and improves peak shape.

Mobile Phase B

Acetonitrile

Common organic modifier for
reversed-phase

chromatography.

0-2 min: 30% B; 2-15 min: 30-
80% B; 15-17 min: 80% B; 17-

A gradient elution is necessary

to separate compounds with a

Gradient ) ) range of polarities and elute
18 min: 80-30% B; 18-25 min: i .
any potential late-eluting
30% B , N
impurities.
] Standard flow rate for a 4.6
Flow Rate 1.0 mL/min
mm ID column.
Ensures reproducible retention
Column Temp. 30°C )
times.
Injection Vol. 10 pL

UV Detector

Set at determined Amax (e.qg.,
~254 nm)

Maximizes sensitivity for the

analyte.

e Data Analysis:

o Purity: Calculate the purity by area percent normalization. Purity (%) = (Area of Main Peak

/ Total Area of All Peaks) x 100.

o Impurity Identification: For unknown peaks, couple the HPLC system to a mass

spectrometer (LC-MS) for identification.
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Molecular Weight and Formula Confirmation by
Mass Spectrometry (MS)

Expertise & Rationale: High-Resolution Mass Spectrometry (HRMS) provides unequivocal
confirmation of the compound's identity by measuring its mass with high accuracy. This allows
for the determination of the elemental formula, a critical piece of data for structural
confirmation. HRMS can distinguish Methyl 3-formyl-2-nitrobenzoate from other compounds
with the same nominal mass but different elemental compositions.

CoH7NOs
Methyl 3-formyl-2-nitrobenzoate

HRMS Analysis

(e.g., ESI-TOF)

Calculated Exact Mass
(209.0324 Da for CoH7NOs)

Observed m/z

(e.g., 210.0397 for [M+H]*) Compared for

Compared for

Formula Confirmation
(A<5ppm)

Click to download full resolution via product page

Caption: Logic diagram for molecular formula confirmation using HRMS.
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Protocol: LC-HRMS

o System: Couple the HPLC system described in Section 4.1 to an HRMS detector (e.g., TOF
or Orbitrap).

« lonization Source: Electrospray lonization (ESI), operated in both positive and negative
modes to maximize the chance of ionization.

o Positive Mode: Expect to observe the protonated molecule [M+H]* (m/z 210.0397) and/or
sodium adduct [M+Na]* (m/z 232.0216).

o Negative Mode: Deprotonation is unlikely, but adducts like [M+Cl]~ could be observed.
e Mass Analyzer:

o Scan Range: 100 - 500 m/z.

o Resolution: Set to >10,000 (FWHM).
o Data Analysis:

o Extract the mass spectrum for the main chromatographic peak.

o Compare the measured accurate mass to the theoretical exact mass of the proposed ions.
The mass error should be less than 5 ppm.

o Theoretical Exact Mass (CoH7NOs): 209.03242 Da.[2]

Functional Group Identification by Fourier-
Transform Infrared (FTIR) Spectroscopy

Expertise & Rationale: FTIR spectroscopy is a rapid and simple technique used to confirm the
presence of key functional groups. The spectrum of Methyl 3-formyl-2-nitrobenzoate is
expected to show characteristic absorption bands for the nitro, aldehyde, and ester groups. The
presence of these bands provides strong, complementary evidence for the proposed structure.
The nitro group, in particular, has very strong and characteristic symmetric and asymmetric
stretching vibrations.[9]
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Protocol: FTIR-ATR

o Sample Preparation: No specific preparation is needed for the Attenuated Total Reflectance

(ATR) method. Place a small amount of the solid powder directly onto the ATR crystal.

e |nstrumentation:

[e]

accessory.

[e]

o

[¢]

Number of Scans: 32.

Resolution: 4 cm~1.

Scan Range: 4000 - 400 cm™2.

Spectrometer: Standard FTIR spectrometer equipped with a diamond or germanium ATR

o Data Collection & Interpretation: Collect a background spectrum of the clean, empty ATR

crystal first. Then, collect the sample spectrum. Identify the key absorption bands and assign

them to the corresponding functional groups.

Expected Characteristic Absorption Bands:

Wavenumber (cm—?)

Functional Group

Vibration Type

~3100-3000 Aromatic C-H Stretch

~2850 & ~2750 Aldehyde C-H Stretch (Fermi doublet)
~1730 Ester C=0 Stretch

~1705 Aldehyde C=0 Stretch

~1530 Nitro (Ar-NOz2) Asymmetric Stretch
~1350 Nitro (Ar-NO2z) Symmetric Stretch

| ~1280 | Ester C-O | Stretch |

Conclusion
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The analytical methods detailed in this application note provide a robust framework for the
comprehensive characterization of Methyl 3-formyl-2-nitrobenzoate. The orthogonal
techniques of NMR, HPLC-UV, HRMS, and FTIR, when used in conjunction, create a self-
validating system that ensures the identity, purity, and quality of this critical pharmaceutical
intermediate. Adherence to these protocols will support consistent manufacturing processes
and contribute to the safety and efficacy of the final drug products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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